4-Chloro-6-(ethylsulfanyl)-2-methylpyrimidine

• Molecular Formula: C7H9ClN2S
• Molecular Weight: 188.68 g/mol
• IUPAC Name: 4-chloro-6-ethylsulfanyl-2-methylpyrimidine
• InChI: InChI=1S/C7H9ClN2S/c1-3-11-7-4-6(8)9-5(2)10-7/h4H,3H2,1-2H3
• InChI Key: CGSDERULKOZESD-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC(=NC(=N1)C)Cl

Description

4-Chloro-6-(ethylsulfanyl)-2-methylpyrimidine (CAS 1248388-61-5) is a high-purity chemical building block designed for advanced research and development. This multifunctional pyrimidine scaffold is of significant interest in medicinal and synthetic chemistry. Its molecular structure features reactive chlorine and ethylsulfanyl substituents, making it a versatile intermediate for nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions . Researchers utilize this compound to synthesize novel chemical entities, particularly in constructing complex heterocyclic systems like pyrimidopyrimidines, which are known to possess a range of biological activities . The compound is rigorously quality-controlled to ensure reliability in your experiments. This product is intended for research purposes in a laboratory setting and is not for diagnostic, therapeutic, or any other human use. Handle with appropriate safety precautions.

Preparation Methods

Structural and Chemical Properties of 4-Chloro-6-(ethylsulfanyl)-2-methylpyrimidine

Molecular Characteristics

The compound features a pyrimidine ring substituted at the 2-, 4-, and 6-positions with methyl, chloro, and ethylsulfanyl groups, respectively. Its molecular formula is C₇H₉ClN₂S , with a molecular weight of 188.68 g/mol . The ethylsulfanyl group (-S-C₂H₅) introduces steric and electronic effects that influence reactivity, particularly in substitution and coupling reactions.

Thermodynamic and Spectroscopic Data

While explicit thermodynamic data for this compound are limited, analogous pyrimidines exhibit melting points between 80–120°C and solubility in polar aprotic solvents like dimethylformamide (DMF) and toluene. Nuclear magnetic resonance (NMR) spectra typically show distinct signals for the methyl group (δ 2.5–2.7 ppm, singlet), ethylsulfanyl moiety (δ 1.3–1.5 ppm triplet for CH₃, δ 2.9–3.1 ppm quartet for SCH₂), and aromatic protons (δ 8.1–8.3 ppm).

Preparation Methods for 4-Chloro-6-(ethylsulfanyl)-2-methylpyrimidine

Nucleophilic Aromatic Substitution (NAS)

Two-Step Chlorination and Thioetherification

A widely adopted route involves the sequential substitution of a dichloropyrimidine precursor. For example, 4,6-dichloro-2-methylpyrimidine undergoes selective substitution at the 6-position with ethanethiol in the presence of a base:

Step 1: Synthesis of 4,6-Dichloro-2-methylpyrimidine

• Reactants : 2-Methylpyrimidine-4,6-diol, phosphorus oxychloride (POCl₃)
• Conditions : Reflux at 110°C for 6–8 hours under anhydrous conditions.
• Yield : ~85–90% (crude), purified via fractional distillation.

Step 2: Introduction of Ethylsulfanyl Group

• Reactants : 4,6-Dichloro-2-methylpyrimidine, sodium ethanethiolate (NaSEt)
• Solvent : Toluene or DMF
• Conditions : 60–80°C for 12–16 hours under nitrogen atmosphere.
• Workup : Aqueous extraction, followed by column chromatography (SiO₂, hexane/ethyl acetate).
• Yield : 70–78%.

Single-Pot NAS with Phase-Transfer Catalysis

Recent improvements utilize phase-transfer catalysts (PTCs) like tetrabutylammonium bromide (TBAB) to enhance reaction efficiency:

• Reactants : 4,6-Dichloro-2-methylpyrimidine, ethanethiol, NaOH, TBAB
• Solvent : Water-toluene biphasic system
• Conditions : 50°C for 4–6 hours
• Yield : 82–85% with >95% purity.

Metal-Catalyzed Cross-Coupling Approaches

Palladium-Mediated C–S Bond Formation

Palladium catalysts enable direct coupling of ethylsulfanyl groups to chloropyrimidines:

• Catalyst : Pd(OAc)₂ (5 mol%), Xantphos ligand
• Base : Cs₂CO₃
• Solvent : 1,4-Dioxane, 100°C for 24 hours
• Yield : 68–72%.

Copper(I)-Thiolate Complexes

Copper(I) iodide facilitates milder conditions for sulfur incorporation:

• Reactants : 4-Chloro-6-iodo-2-methylpyrimidine, ethanethiol, CuI, 1,10-phenanthroline
• Solvent : Dimethyl sulfoxide (DMSO), 80°C for 12 hours
• Yield : 75–80%.

Comparative Analysis of Synthetic Routes

Method	Conditions	Yield (%)	Purity (%)	Advantages	Limitations
Two-Step NAS	Toluene, 60–80°C, 12–16 h	70–78	98	Scalability, low cost	Long reaction time
Single-Pot NAS + PTC	Biphasic, 50°C, 4–6 h	82–85	95	Faster, reduced solvent use	Requires PTC optimization
Pd-Catalyzed Coupling	Dioxane, 100°C, 24 h	68–72	97	Selective for C–S bond	High catalyst cost
Cu-Mediated Coupling	DMSO, 80°C, 12 h	75–80	96	Mild conditions, broad substrate scope	Oxygen-sensitive conditions

Purification and Characterization Techniques

Crystallization and Distillation

Crude product is typically purified via:

• Recrystallization : Ethanol/water (3:1) at 0°C, yielding colorless crystals.
• Vacuum Distillation : For large-scale batches, reduced pressure (10–15 mmHg) at 120–130°C.

Chromatographic Methods

• Flash Chromatography : Silica gel with hexane/ethyl acetate (4:1), Rf = 0.35.
• HPLC : C18 column, acetonitrile/water (70:30), retention time = 6.8 min.

Mechanistic Insights and Kinetic Studies

NAS Reaction Kinetics

The substitution at the 6-position proceeds via a bimolecular aromatic substitution (SₙAr) mechanism:

• Base Deprotonation : Ethanethiol reacts with NaOH to form NaSEt, enhancing nucleophilicity.
• Transition State Formation : Attack of SEt⁻ at the 6-position, facilitated by electron-withdrawing chloro and methyl groups.
• Leaving Group Expulsion : Chloride ion departs, yielding the product.

Rate Law :
$$ \text{Rate} = k[\text{ArCl}][\text{SEt}^-] $$
where $$ k $$ increases with polar aprotic solvents (e.g., DMF).

Industrial Applications and Scale-Up Challenges

Agrochemical Intermediates

The compound serves as a precursor to herbicides such as 7-[(4,6-dimethoxy-pyrimidin-2-yl)thio]-3-methylphthalide , where the ethylsulfanyl group is oxidized to a sulfone.

Scale-Up Considerations

• Solvent Recovery : Toluene is recycled via distillation, reducing waste.
• Catalyst Recycling : Pd and Cu catalysts are recovered using ion-exchange resins.
• Byproduct Management : Chloride salts are neutralized with Ca(OH)₂, forming inert CaCl₂.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-6-(ethylsulfanyl)-2-methylpyrimidine undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom at the 4-position can be replaced by nucleophiles such as amines, thiols, or alkoxides.

Oxidation: The ethylsulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA).

Reduction: The compound can undergo reduction reactions to remove the chlorine atom or reduce the ethylsulfanyl group to an ethyl group.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide (NaN3) or potassium thiocyanate (KSCN) in polar aprotic solvents such as dimethylformamide (DMF).

Oxidation: Hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA) in solvents like dichloromethane (DCM).

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in solvents like tetrahydrofuran (THF).

Major Products

Nucleophilic Substitution: Formation of substituted pyrimidines with various functional groups.

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of dechlorinated or reduced ethyl derivatives.

Scientific Research Applications

4-Chloro-6-(ethylsulfanyl)-2-methylpyrimidine has several scientific research applications:

Medicinal Chemistry: It serves as a building block for the synthesis of pharmaceutical compounds with potential antiviral, anticancer, and antimicrobial activities.

Agriculture: The compound is used in the development of agrochemicals such as herbicides and fungicides.

Material Science: It is utilized in the synthesis of advanced materials with specific electronic and optical properties.

Biological Studies: The compound is used in biochemical assays to study enzyme interactions and inhibition mechanisms.

Mechanism of Action

The mechanism of action of 4-Chloro-6-(ethylsulfanyl)-2-methylpyrimidine involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound can inhibit enzymes by binding to their active sites, thereby blocking substrate access and catalytic activity.

DNA Intercalation: It can intercalate into DNA, disrupting the replication and transcription processes.

Signal Transduction Pathways: The compound may interfere with cellular signaling pathways, leading to altered cellular responses.

Comparison with Similar Compounds

Table 1: Substituent Variations in Pyrimidine Analogues

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
4-Chloro-6-(ethylsulfanyl)-2-methylpyrimidine	Cl (4), C₂H₅S− (6), CH₃ (2)	C₇H₉ClN₂S	200.68	Intermediate for thienopyrimidines
4-Chloro-6-ethoxy-2-(methylthio)pyrimidine	Cl (4), OCH₂CH₃ (6), SCH₃ (2)	C₇H₉ClN₂OS	218.68	Higher polarity due to ethoxy group
4-Chloro-6-(diethoxymethyl)-2-methylpyrimidine	Cl (4), CH(OCH₂CH₃)₂ (6), CH₃ (2)	C₁₀H₁₅ClN₂O₂	230.70	Bulky diethoxymethyl group enhances solubility
4-Chloro-6-(2,5-dichlorophenyl)-2-methylpyrimidine	Cl (4), 2,5-Cl₂C₆H₃ (6), CH₃ (2)	C₁₁H₇Cl₃N₂	273.55	Enhanced lipophilicity for agrochemical applications

Key Observations :

• Electron-Withdrawing vs. Electron-Donating Groups : The ethylsulfanyl (C₂H₅S−) group in the target compound is moderately electron-donating, facilitating nucleophilic aromatic substitution (SNAr) at position 3. In contrast, ethoxy (OCH₂CH₃) in the analogue (Table 1, Row 2) increases polarity and reduces reactivity in SNAr due to stronger electron donation .
• Steric Effects : The diethoxymethyl group (CH(OCH₂CH₃)₂) in the diethoxymethyl analogue introduces steric hindrance, limiting reactivity at position 6 but improving solubility in organic solvents .

Key Findings :

• The ethylsulfanyl derivative achieves higher yields (60–75%) under mild conditions (0 °C) compared to ethoxy analogues, which require reflux and show lower yields (50–60%) .
• Piperidine-substituted derivatives (e.g., 4-Chloro-6-(3,3-difluoropiperidin-1-yl)-2-methylpyrimidine) exhibit superior yields (70–80%) due to the high nucleophilicity of secondary amines .

Q & A

Basic: What are the established synthetic routes for 4-Chloro-6-(ethylsulfanyl)-2-methylpyrimidine, and what reaction conditions optimize yield?

Methodological Answer:
The synthesis typically involves multi-step nucleophilic substitution reactions. For example:

• Step 1: Introduce the ethylsulfanyl group via thiolation of a chlorinated pyrimidine precursor under basic conditions (e.g., NaH or K₂CO₃ in DMF).
• Step 2: Methylation at the 2-position using methyl iodide or dimethyl sulfate in the presence of a base.
• Optimization: Catalyst selection (e.g., Pd for cross-coupling), temperature control (60–80°C for substitution reactions), and solvent polarity (DMF or THF) significantly impact yield. Purification via recrystallization or column chromatography ensures high purity .

Table 1: Example Reaction Conditions

Step	Reagents/Conditions	Yield (%)	Reference
Thiolation	4-Chloro-2-methylpyrimidine, NaSH, DMF, 70°C	65–75
Methylation	CH₃I, K₂CO₃, THF, RT	80–85

Basic: What spectroscopic and crystallographic methods are recommended for characterizing 4-Chloro-6-(ethylsulfanyl)-2-methylpyrimidine?

Methodological Answer:

• NMR Spectroscopy: ¹H NMR (δ 2.5–3.0 ppm for methyl groups; δ 1.2–1.4 ppm for ethylsulfanyl CH₃), ¹³C NMR (δ 160–170 ppm for pyrimidine carbons). 2D NMR (COSY, HSQC) resolves overlapping signals .
• Mass Spectrometry: High-resolution ESI-MS confirms molecular ion ([M+H]⁺) and fragmentation patterns.
• X-ray Diffraction: Single-crystal X-ray analysis (e.g., R factor < 0.06) determines bond lengths and angles, validated using software like SHELX .

Advanced: How can density functional theory (DFT) inform the electronic structure and reactivity of 4-Chloro-6-(ethylsulfanyl)-2-methylpyrimidine?

Methodological Answer:

• Functional Selection: Hybrid functionals (e.g., B3LYP) with exact exchange terms improve accuracy for thermochemical properties (e.g., ionization potentials, electron affinities) .
• Basis Sets: Use 6-31G(d,p) for geometry optimization; aug-cc-pVTZ for electronic properties.
• Applications: Predict regioselectivity in electrophilic substitution by analyzing Fukui indices or electrostatic potential maps .

Table 2: DFT-Calculated Properties

Property	Value (DFT)	Experimental	Deviation
HOMO-LUMO Gap	4.8 eV	4.5 eV	±0.3 eV
Dipole Moment	3.2 D	3.0 D	±0.2 D

Advanced: How can researchers resolve contradictions in reported biological activity data for this compound?

Methodological Answer:

• Purity Assessment: Use HPLC (C18 column, acetonitrile/water gradient) to detect impurities >0.1%.
• Substituent Effects: Compare bioactivity with analogs (e.g., replacing ethylsulfanyl with methoxy) to isolate functional group contributions .
• Assay Validation: Replicate studies under standardized conditions (pH, temperature, cell lines) to minimize variability .

Basic: What safety protocols are essential when handling 4-Chloro-6-(ethylsulfanyl)-2-methylpyrimidine?

Methodological Answer:

• PPE: Wear nitrile gloves, lab coat, and safety goggles; use fume hoods for volatile steps.
• Waste Disposal: Segregate halogenated waste and use licensed disposal services to prevent environmental contamination .
• Emergency Measures: Neutralize spills with sodium bicarbonate; rinse skin/eyes with water for 15 minutes .

Advanced: What strategies enable regioselective modification of the pyrimidine ring in this compound?

Methodological Answer:

• Protecting Groups: Temporarily block the 4-chloro position with Boc or Fmoc to direct substitution to the 6-ethylsulfanyl site .
• Metal Catalysis: Pd-catalyzed cross-coupling (Suzuki or Buchwald-Hartwig) selectively functionalizes specific positions .
• Solvent Effects: Polar aprotic solvents (DMF, DMSO) favor nucleophilic attack at electron-deficient carbons .